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Compound of Interest

Compound Name: 1-Benzyl-1,4-dihydronicotinamide

Cat. No.: B015336 Get Quote

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling 1-Benzyl-1,4-dihydronicotinamide (CAS 952-92-1), a compound that

requires careful management due to its potential hazards. Adherence to these protocols is

critical for personal safety and the integrity of your research.

Immediate Safety and Handling Protocols
1-Benzyl-1,4-dihydronicotinamide is a solid, typically a yellow powder, that can pose risks if

not handled correctly.[1][2] Hazard classifications for this chemical include H302 (Harmful if

swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May

cause respiratory irritation).[1][3] Therefore, a comprehensive personal protective equipment

(PPE) plan is mandatory for all procedures involving this compound.

Key safety measures include:

Ventilation: All handling of 1-Benzyl-1,4-dihydronicotinamide should be conducted in a

well-ventilated area, preferably within a certified chemical fume hood to minimize the risk of

inhalation.[2][4]

Ignition Sources: Avoid all sources of ignition. Use non-sparking tools and take precautionary

measures against static discharge.[1]

Incompatible Materials: Store separately from strong oxidizing agents and acids.[2][5]
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Personal Protective Equipment (PPE)
The following table summarizes the required PPE for handling 1-Benzyl-1,4-
dihydronicotinamide, based on the identified hazards.

PPE Item Specification Purpose

Hand Protection

Chemical-resistant gloves

(e.g., Butyl rubber, Viton®).[2]

[6] Note: Nitrile gloves offer

poor protection against

pyridine and similar

compounds and should be

avoided.[7]

To prevent skin contact and

absorption, addressing the

H315 (Causes skin irritation)

hazard.

Eye Protection

Chemical splash goggles.[2] In

situations with a higher risk of

splashing, a face shield should

also be worn.[4]

To protect eyes from splashes

and dust, addressing the H319

(Causes serious eye irritation)

hazard.

Respiratory Protection

An FFP3 or a NIOSH-

approved N95/P100 respirator.

[3][8]

To avoid inhalation of dust,

addressing the H335 (May

cause respiratory irritation)

hazard.

Body Protection
A standard laboratory coat,

fully buttoned.

To protect clothing and skin

from contamination.[2]

Procedural Workflow for Handling and Disposal
The following diagram outlines the standard operating procedure for the safe handling and

disposal of 1-Benzyl-1,4-dihydronicotinamide.
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Workflow for Handling 1-Benzyl-1,4-dihydronicotinamide

Preparation

Handling

Waste Management & Disposal

Conduct Risk Assessment

Don Appropriate PPE
(Gloves, Goggles, Respirator, Lab Coat)

Weigh Solid in Chemical Fume Hood

Perform Experimental Work in Fume Hood

Segregate Hazardous Waste
(Solid & Liquid)

Store in Labeled, Sealed Containers

Dispose via Licensed Waste Disposal Company
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Caption: A logical workflow for the safe handling and disposal of 1-Benzyl-1,4-
dihydronicotinamide.

Spill and Emergency Procedures
In the event of a spill, evacuate the area and assess the situation. For small spills, use an inert,

non-combustible absorbent material like vermiculite or sand to contain the substance.[2][9] For

larger spills, or if you are not trained to handle the situation, evacuate the area and contact

your institution's Environmental Health and Safety (EHS) department immediately.[5]

First Aid Measures:

Skin Contact: Immediately wash the affected area with plenty of soap and water and remove

contaminated clothing.[1][2]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Seek immediate medical attention.[1][2]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[1][2]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Call a poison control center or seek immediate medical attention.

[1]

Disposal Plan
All waste containing 1-Benzyl-1,4-dihydronicotinamide, including the pure compound,

solutions, and contaminated materials (e.g., pipette tips, absorbent pads), must be classified

and handled as hazardous waste.[2]

Waste Segregation: Do not mix waste containing this compound with other incompatible

waste streams.[2]

Containerization: Collect waste in a designated, properly sealed, and clearly labeled

hazardous waste container.[5] The label should clearly indicate the contents and associated

hazards.
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Final Disposal: Arrange for the disposal of the waste through a licensed and certified waste

disposal company, in accordance with all local, state, and federal regulations.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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